2-[3-(4-benzylpiperazin-1-yl)-3-oxopropyl]-1,2-benzothiazol-3(2H)-one 1,1-dioxide

• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 2-[3-(4-benzylpiperazin-1-yl)-3-oxopropyl]-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C21H23N3O4S/c25-20(23-14-12-22(13-15-23)16-17-6-2-1-3-7-17)10-11-24-21(26)18-8-4-5-9-19(18)29(24,27)28/h1-9H,10-16H2
• InChI Key: JRKDKGWLVXUOCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CCN3C(=O)C4=CC=CC=C4S3(=O)=O

Description

The compound 2-[3-(4-benzylpiperazin-1-yl)-3-oxopropyl]-1,2-benzothiazol-3(2H)-one 1,1-dioxide belongs to a class of benzo-1,2-thiazine derivatives modified with aryl-piperazine substituents. Its synthesis involves condensing 3-substituted-4-hydroxy-1,2-benzothiazine 1,1-dioxides with 1-(1-chloropropyl)-4-phenylpiperazine, followed by structural confirmation via elemental analysis, FTIR, and ¹H NMR . Differential scanning calorimetry (DSC) studies reveal multiple endothermic effects, suggesting dynamic proton transfer between tautomeric forms (O-keto/O-enol, O-enol/O-keto, and O-keto/O-keto/CH₂) in crystalline states . This tautomerism may influence its thermal stability and solubility.

Preparation Methods

Synthetic Routes:

Reductive Amination:

Industrial Production:

Chemical Reactions Analysis

Reactivity: The compound is stable under normal conditions but can participate in various reactions.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Medicinal Chemistry:

Biological Studies:

Mechanism of Action

Targets: The compound likely interacts with receptors or enzymes.

Pathways: Further studies are needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Molecular Properties

Compound 1 : 2-{3-[4-(4-Methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,2-benzothiazol-3(2H)-one 1,1-dioxide (CAS: 663169-15-1)

• Molecular Formula : C₂₁H₂₃N₃O₅S
• Molar Mass : 429.49 g/mol
• Key Properties : Density = 1.371 g/cm³; Boiling Point = 693.2 ± 65.0°C; pKa = 3.62 ± 0.10 .
• The higher molar mass (429.49 vs. ~398–428 g/mol for analogs) may reduce metabolic clearance.

Compound 2 : 2-[2-(4-Benzyl-1-piperidinyl)-2-oxoethyl]-1,2-benzothiazol-3(2H)-one 1,1-dioxide (CAS: 454447-78-0)

• Molecular Formula : C₂₁H₂₂N₂O₄S
• Molar Mass : 398.48 g/mol .
• Comparison : Replacement of the piperazine with a piperidine ring eliminates one nitrogen atom, reducing hydrogen-bonding capacity. This structural simplification may lower thermal stability but enhance lipophilicity.

Compound 3 : 2-[2-(3-Methoxyphenyl)-2-oxoethyl]-1,2-benzisothiazol-3(2H)-one 1,1-dioxide

• Crystal Structure: The benzothiazole ring is planar, with a 67.85° dihedral angle relative to the methoxyphenyl group. Non-canonical hydrogen bonds form R₂²(10) and R₂²(12) macrocycles .

Thermal and Crystallographic Behavior

• Thermal Analysis: DSC data for the target compound and analogs (e.g., Compound 1) show multiple endothermic peaks due to tautomerism. The methoxy group in Compound 1 may stabilize enol forms, altering melting points .
• Crystallography :
  • Target Compound : Tautomeric flexibility likely results in polymorphic crystal forms.
  • Compound 3 : Lacks classical hydrogen bonds but forms macrocycles via C–H···O interactions, influencing packing density .

Physicochemical Properties

Property	Target Compound	Compound 1	Compound 2
Molar Mass (g/mol)	~428*	429.49	398.48
Density (g/cm³)	-	1.371	-
Boiling Point (°C)	-	693.2	-
pKa	-	3.62	-
Key Functional Groups	Benzylpiperazine	4-Methoxyphenyl	Piperidine

*Estimated based on structural similarity.

Biological Activity

Antipsychotic Potential

Research indicates that 2-[3-(4-benzylpiperazin-1-yl)-3-oxopropyl]-1,2-benzothiazol-3(2H)-one 1,1-dioxide exhibits properties suggestive of antipsychotic activity. In receptor binding assays and behavioral screens, the compound demonstrated a potent and selective profile .

Key Findings:

• Active in the Sidman avoidance paradigm
• Blocked amphetamine-induced stereotyped behavior in dogs for up to 7 hours
• Lacked typical neuroleptic-like effects in rat catalepsy tests
• Did not produce dopamine receptor supersensitivity following chronic administration

These results suggest that the compound may have potential as an atypical antipsychotic, possibly without the movement disorders commonly associated with traditional antipsychotic therapy .

Receptor Affinity Profile

The compound's unique biological activity is attributed to its distinct receptor binding profile:

Receptor	Affinity
Dopaminergic sites	High
Serotonin receptors	Very High

This affinity profile, particularly the strong serotonergic component, may contribute to its atypical antipsychotic-like effects .

Antimicrobial Activity

While not directly studied for this specific compound, structurally similar benzothiazole derivatives have shown antimicrobial properties. For instance, 1,2-Benzisothiazol-3(2H)-one, which shares the benzothiazole core, is known for its use as a preservative and antioxidant .

The compound's biological activity likely stems from its interaction with multiple neurotransmitter systems:

• Dopamine modulation: The high affinity for dopaminergic sites suggests a role in regulating dopamine signaling, crucial for antipsychotic effects.
• Serotonin system interaction: The even higher affinity for serotonin receptors may contribute to its atypical profile and potentially to mood-regulating effects.
• Piperazine moiety influence: The 4-benzylpiperazine group is known to enhance lipophilicity and CNS penetration, potentially improving the compound's ability to reach its target sites in the brain.

Case Study: Clinical Evaluation

A notable case study involves the clinical evaluation of this compound (referred to as BMY 13859-1) in schizophrenic patients . While detailed results are not provided in the available search results, the fact that it progressed to clinical trials underscores its promising preclinical profile.

Research Gaps and Future Directions

Despite the promising findings, several areas require further investigation:

• Long-term safety profile: More extensive studies are needed to assess the compound's safety over extended periods of use.
• Comparative efficacy: Head-to-head trials with established antipsychotics would help position this compound in the therapeutic landscape.
• Mechanism elucidation: Further research into the precise molecular mechanisms underlying its atypical profile could inform the development of next-generation antipsychotics.